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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of (3-
Glycidoxypropyl)dimethylethoxysilane, a versatile organosilane compound. The following
sections detail the characteristic spectral data obtained from Nuclear Magnetic Resonance
(NMR), Fourier-Transform Infrared (FTIR), Mass Spectrometry (MS), and Raman
Spectroscopy. This document also outlines generalized experimental protocols for these
analytical techniques and visualizes key molecular structures and reaction pathways.

Molecular Structure and Properties

(3-Glycidoxypropyl)dimethylethoxysilane is a bifunctional organosilane featuring a reactive
epoxy group and a hydrolyzable ethoxysilyl group. This dual functionality allows it to act as a
coupling agent, adhering to both organic and inorganic surfaces.

e Chemical Formula: C10H2203Si[1]
e Molecular Weight: 218.37 g/mol [1]

« CAS Number: 17963-04-1[1]
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Appearance: Colorless liquid[1][2]
Boiling Point: 100 °C at 3 mmHg[1][2]
Density: 0.95 g/mL at 25 °C[1][2]

Refractive Index: n20/D 1.434[1][2]
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Chemical Structure of (3-Glycidoxypropyl)dimethylethoxysilane
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General Spectroscopic Analysis Workflow
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Hydrolysis and Condensation of (3-Glycidoxypropyl)dimethylethoxysilane

(3-Glycidoxypropyl)dimethylethoxysilane
R-Si(CH3)2(OCH2CHs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Analysis of (3-
Glycidoxypropyl)dimethylethoxysilane: A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b096005#spectroscopic-analysis-
of-3-glycidoxypropyl-dimethylethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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